(5-chloro-1-methyl-1H-imidazol-4-yl)methanol

• Molecular Formula: C5H7ClN2O
• Molecular Weight: 146.57 g/mol
• IUPAC Name: (5-chloro-1-methylimidazol-4-yl)methanol
• InChI: InChI=1S/C5H7ClN2O/c1-8-3-7-4(2-9)5(8)6/h3,9H,2H2,1H3
• InChI Key: PVSHIFKGTPDYKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1Cl)CO

Description

(5-chloro-1-methyl-1H-imidazol-4-yl)methanol is a useful research compound. Its molecular formula is C5H7ClN2O and its molecular weight is 146.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0° C. solution of 5-chloro-1-methyl-1H-imidazole-4-carbaldehyde (475 mg, 3.3 mmol) in anhydrous methanol (50 mL) was added sodium borohydride (190 mg, 5.0 mmol). The reaction mixture was stirred at room temperature for 4 hours. Water (25 mL) was added. The mixture was evaporated. The resultant residue was treated with EtOAc (20 mL). The mixture was extracted with water (5 mL). The organic extract was dried over MgSO4, filtered, evaporated, and dried in vacuo, affording (5-chloro-1-methyl-1H-imidazol-4-yl)methanol (397 mg, 82% yield). The product was used without further purification.